Cas no 952183-22-1 (3-Amino-3-(4-ethylphenyl)acrylonitrile)

952183-22-1 structure
Product name:3-Amino-3-(4-ethylphenyl)acrylonitrile
3-Amino-3-(4-ethylphenyl)acrylonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-3-(4-ethylphenyl)acrylonitrile
- (Z)-3-Amino-3-(4-ethylphenyl)prop-2-enenitrile
- MFCD09607902
- 952183-22-1
- AKOS015854450
-
- MDL: MFCD09607902
- Inchi: InChI=1S/C11H12N2/c1-2-9-3-5-10(6-4-9)11(13)7-8-12/h3-7H,2,13H2,1H3/b11-7+
- InChI Key: AGVQRABGGDOKMX-YRNVUSSQSA-N
- SMILES: CCC1=CC=C(C=C1)/C(=C\C#N)/N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
- XLogP3: 2
Experimental Properties
- Melting Point: 88-90
3-Amino-3-(4-ethylphenyl)acrylonitrile Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
3-Amino-3-(4-ethylphenyl)acrylonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB258067-5 g |
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; . |
952183-22-1 | 95% | 5g |
€478.80 | 2023-04-27 | |
TRC | A898785-50mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
TRC | A898785-100mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
A2B Chem LLC | AI64041-1g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | >95% | 1g |
$277.00 | 2024-07-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538065-5g |
(E)-3-amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 98% | 5g |
¥2793.00 | 2024-04-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538065-2g |
(E)-3-amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 98% | 2g |
¥1862.00 | 2024-04-24 | |
Ambeed | A189169-1g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | 97% | 1g |
$80.0 | 2024-04-16 | |
A2B Chem LLC | AI64041-5g |
3-Amino-3-(4-ethylphenyl)acrylonitrile |
952183-22-1 | >95% | 5g |
$540.00 | 2024-07-18 | |
abcr | AB258067-500 mg |
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; . |
952183-22-1 | 95% | 500mg |
€132.00 | 2023-04-27 | |
abcr | AB258067-1g |
3-Amino-3-(4-ethylphenyl)acrylonitrile, 95%; . |
952183-22-1 | 95% | 1g |
€187.10 | 2025-02-17 |
3-Amino-3-(4-ethylphenyl)acrylonitrile Related Literature
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:952183-22-1)3-Amino-3-(4-ethylphenyl)acrylonitrile

Purity:99%
Quantity:5g
Price ($):214.0